Cas no 1183987-08-7 (3-(2,2-difluoroethoxy)-4-methylaniline)

• Product Name: 3-(2,2-difluoroethoxy)-4-methylaniline
• CAS No: 1183987-08-7
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 4575932
• Update Time: 2025-10-28

3-(2,2-difluoroethoxy)-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-difluoroethoxy)-4-methylaniline
• Benzenamine, 3-(2,2-difluoroethoxy)-4-methyl-

• Inchi： 1S/C9H11F2NO/c1-6-2-3-7(12)4-8(6)13-5-9(10)11/h2-4,9H,5,12H2,1H3
• InChI Key： WYTQHCQAWMMFDL-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C)C(OCC(F)F)=C1

Additional information on 3-(2,2-difluoroethoxy)-4-methylaniline

3-(2,2-Difluoroethoxy)-4-methylaniline: A Comprehensive Overview

3-(2,2-Difluoroethoxy)-4-methylaniline, identified by the CAS number 1183987-08-7, is a significant compound in the field of organic chemistry. This compound is characterized by its unique structure, which includes a difluoroethoxy group attached to the third position of an aniline derivative, along with a methyl group at the fourth position. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various research and industrial applications.

The synthesis of 3-(2,2-difluoroethoxy)-4-methylaniline involves a series of well-defined chemical reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on improving the efficiency of these reactions through the use of advanced catalysts and reaction conditions. For instance, the application of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

In terms of chemical properties, 3-(2,2-difluoroethoxy)-4-methylaniline exhibits notable stability under standard laboratory conditions. The fluorine atoms in the difluoroethoxy group contribute to the compound's electronic characteristics, influencing its reactivity in different chemical environments. This makes it a valuable component in reactions requiring specific electronic interactions, such as nucleophilic substitutions or aromatic substitutions.

The biological activity of 3-(2,2-difluoroethoxy)-4-methylaniline has been a focal point in recent research. Studies have demonstrated its potential as a precursor in drug discovery programs, particularly in the development of novel pharmaceutical agents targeting specific biological pathways. For example, derivatives of this compound have shown promise in modulating enzyme activities relevant to certain diseases.

In addition to its role in pharmaceutical research, 3-(2,2-difluoroethoxy)-4-methylaniline has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials hold potential for applications in gas storage, catalysis, and sensing technologies.

The environmental impact and safety profile of 3-(2,2-difluoroethoxy)-4-methylaniline are also areas of active investigation. Researchers are exploring methods to minimize waste generation during its synthesis and to develop recycling strategies for byproducts. These efforts align with broader sustainability goals within the chemical industry.

In conclusion, 3-(2,2-difluoroethoxy)-4-methylaniline, CAS number 1183987-08-7, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and properties make it a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new insights into its potential uses and optimizations, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.